Cas no 58885-35-1 (L-Cysteine, S-(triphenylmethyl)-, methyl ester)

• Product Name: L-Cysteine, S-(triphenylmethyl)-, methyl ester
• CAS No: 58885-35-1
• MF: C₂₃H₂₃NO₂S
• MW: 377.499224901199
• CID: 340531
• PubChem ID: 10429690
• Update Time: 2025-04-19

L-Cysteine, S-(triphenylmethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, S-(triphenylmethyl)-, methyl ester
• L-Cys(Trt)-OMe
• SCHEMBL3439368
• Methyl S-trityl-L-cysteinate
• (2R)-2-Amino-3-tritylsulfanyl-propionic acid methyl ester
• DXUZZMIANHJYIU-NRFANRHFSA-N
• (R)-methyl 2-amino-3-(tritylthio)propanoate
• 58885-35-1
• BDBM23812
• methyl (2R)-2-amino-3-[(triphenylmethyl)sulfanyl]propanoate
• CHEMBL232728
• H2N-Cys(Trt)-OMe

• Inchi： 1S/C23H23NO2S/c1-26-22(25)21(24)17-27-23(18-11-5-2-6-12-18,19-13-7-3-8-14-19)20-15-9-4-10-16-20/h2-16,21H,17,24H2,1H3/t21-/m0/s1
• InChI Key： DXUZZMIANHJYIU-NRFANRHFSA-N
• SMILES： S(C[C@@H](C(=O)OC)N)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 377.14495015g/mol
• Monoisotopic Mass: 377.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 77.6Ų